Cas no 2229542-96-3 (1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine
• CAS No: 2229542-96-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5958421
• PubChem ID: 165851927
• Update Time: 2025-07-17

1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine
• EN300-1732046
• 2229542-96-3

• Inchi： 1S/C12H23N/c1-9(10-4-5-10)8-11(2,3)12(13)6-7-12/h9-10H,4-8,13H2,1-3H3
• InChI Key： LXDSHEJBSQHHKB-UHFFFAOYSA-N
• SMILES： NC1(CC1)C(C)(C)CC(C)C1CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine

Professional Introduction to 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine (CAS No. 2229542-96-3)

1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine is a heterocyclic amine with a complex and highly specific molecular structure. This compound, identified by its CAS number 2229542-96-3, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both cyclopropyl and methylpentan-2-yl substituents contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular framework consists of a cyclopropane ring fused with an amine functional group, further substituted with a branched alkyl chain. This structural motif is not only chemically intriguing but also suggests potential interactions with biological targets, particularly enzymes and receptors. The cyclopropane ring, known for its strain and rigidity, often plays a pivotal role in modulating the binding affinity and selectivity of small molecules in drug design.

In recent years, the exploration of amine-containing heterocycles has seen substantial advancements, particularly in the development of treatments for neurological disorders, infectious diseases, and cancer. The amine group in 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine serves as a versatile pharmacophore, enabling modifications that can fine-tune its pharmacological profile. Researchers have been particularly interested in leveraging this pharmacophore to develop compounds with enhanced solubility, improved metabolic stability, and increased target specificity.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The cyclopropyl moiety has been shown to influence the blood-brain barrier penetration of molecules, making it a valuable feature for CNS drug discovery. Additionally, the branched alkyl chain may contribute to favorable pharmacokinetic properties, such as reduced clearance rates and prolonged half-life. These characteristics are crucial for developing effective long-term treatments for conditions like Alzheimer's disease and Parkinson's disease.

Recent studies have also highlighted the compound's potential in antimicrobial therapy. The unique structural features of 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine allow it to interact with bacterial enzymes in ways that conventional antibiotics do not. This has led to investigations into its efficacy against multidrug-resistant strains of bacteria, which pose a significant challenge to modern medicine. Preliminary in vitro experiments have demonstrated promising results, indicating that this compound may serve as a lead structure for novel antimicrobial agents.

The synthesis of 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the desired molecular framework with high precision. These advancements not only facilitate the production of the compound but also enable researchers to explore derivatives with modified properties.

In conclusion, 1-(4-cyclopropyl-2-methylpentan-2-yl)cyclopropan-1-amine (CAS No. 2229542-96-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further development into therapeutic agents targeting CNS disorders and antimicrobial infections. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.